Cas no 39598-39-5 ((S)-1,2-O-trichloroethylidene-α-D-galactofuranose)

(S)-1,2-O-trichloroethylidene-α-D-galactofuranose structure
39598-39-5 structure
Product Name:(S)-1,2-O-trichloroethylidene-α-D-galactofuranose
CAS No:39598-39-5
MF:C8H11Cl3O6
MW:309.528340578079
CID:2689642
PubChem ID:186624
Update Time:2025-04-21

(S)-1,2-O-trichloroethylidene-α-D-galactofuranose Chemical and Physical Properties

Names and Identifiers

    • (S)-1,2-O-trichloroethylidene-α-D-galactofuranose
    • 1,2-O-trichloroethylidene-α-D-galactofuranose;1,2-O-[(S)-2,2,2-trichloroethane-1,1-diyl]-α-D-galactofuranose;D-galactochloralose;β-galactochloralose;
    • alpha-D-Glucofuranose, 1,2-O-(2,2,2-trichloroethylidene)-
    • 14798-36-8
    • DTXSID90276671
    • SCHEMBL6909955
    • 1,2-o-(2,2,2-trichloroethylidene)-
    • A-d-glucofuranose
    • 39598-39-5
    • Inchi: 1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2-,3+,4-,5-,6-,7?/m1/s1
    • InChI Key: OJYGBLRPYBAHRT-ZMKYHYQQSA-N
    • SMILES: ClC(C1O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O)O2)O)O1)(Cl)Cl

Computed Properties

  • Exact Mass: 307.96200
  • Monoisotopic Mass: 307.962121Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 88.4Ų

Experimental Properties

  • PSA: 88.38000
  • LogP: -0.46290
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